Cas no 67903-53-1 (5-Nitro-1H-pyrrole-2-carbonitrile)

5-Nitro-1H-pyrrole-2-carbonitrile structure

67903-53-1 structure

Product Name:5-Nitro-1H-pyrrole-2-carbonitrile

CAS No:67903-53-1

MF:C₅H₃N₃O₂

MW:137.096220254898

MDL:MFCD12400724

CID:1040404

PubChem ID:21459556

Update Time:2025-04-20

5-Nitro-1H-pyrrole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 5-Nitro-1H-pyrrole-2-carbonitrile
- SCHEMBL8871299
- Z1201626443
- MFCD12400724
- 5-nitropyrrole-2-carbonitrile
- AKOS006345561
- CS-0454855
- EN300-93811
- 67903-53-1
- SB62419
- 5-nitropyrrole-2carbonitrile
- ZVVCRSWBCOBPKF-UHFFFAOYSA-N
- DTXSID10614258
- DB-368760
- MDL： MFCD12400724
- Inchi： 1S/C5H3N3O2/c6-3-4-1-2-5(7-4)8(9)10/h1-2,7H
- InChI Key： ZVVCRSWBCOBPKF-UHFFFAOYSA-N
- SMILES： [O-][N+](C1=CC=C(C#N)N1)=O

Computed Properties

Exact Mass: 137.022526347g/mol
Monoisotopic Mass: 137.022526347g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 189
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 85.4Å²

5-Nitro-1H-pyrrole-2-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	228311-250mg	5-Nitro-1H-pyrrole-2-carbonitrile	67903-53-1	95%	250mg	￡162.00	2022-02-28
Fluorochem	228311-1g	5-Nitro-1H-pyrrole-2-carbonitrile	67903-53-1	95%	1g	￡323.00	2022-02-28
Fluorochem	228311-5g	5-Nitro-1H-pyrrole-2-carbonitrile	67903-53-1	95%	5g	￡1418.00	2022-02-28
TRC	N497880-25mg	5-Nitro-1H-pyrrole-2-carbonitrile	67903-53-1		25mg	$ 50.00	2022-06-03
TRC	N497880-50mg	5-Nitro-1H-pyrrole-2-carbonitrile	67903-53-1		50mg	$ 70.00	2022-06-03
TRC	N497880-250mg	5-Nitro-1H-pyrrole-2-carbonitrile	67903-53-1		250mg	$ 275.00	2022-06-03
Alichem	A109007274-1g	5-Nitro-1H-pyrrole-2-carbonitrile	67903-53-1	95%	1g	$441.00	2023-09-01
Alichem	A109007274-5g	5-Nitro-1H-pyrrole-2-carbonitrile	67903-53-1	95%	5g	$1323.00	2023-09-01
Chemenu	CM111075-5g	5-nitro-1H-pyrrole-2-carbonitrile	67903-53-1	95%	5g	$662	2021-08-06
Chemenu	CM111075-1g	5-nitro-1H-pyrrole-2-carbonitrile	67903-53-1	95%	1g	$***	2023-05-29

5-Nitro-1H-pyrrole-2-carbonitrile Related Literature

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5. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

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